Cas no 1955557-48-8 (methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 1955557-48-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD30180907
• CID: 5241428
• PubChem ID: 122360419
• Update Time: 2025-06-15

methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-ethyl-5-oxo-2-(3-pyridinyl)-, methyl ester
• methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate

• MDL： MFCD30180907
• Inchi： 1S/C13H16N2O3/c1-3-15-11(16)7-10(13(17)18-2)12(15)9-5-4-6-14-8-9/h4-6,8,10,12H,3,7H2,1-2H3
• InChI Key： GWTKEZDBMCIPCL-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)CC(C(OC)=O)C1C1=CC=CN=C1

Additional information on methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate (CAS: 1955557-48-8)

Methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate (CAS: 1955557-48-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyrrolidine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, highlighting its versatility as a building block in medicinal chemistry.

In addition to its synthetic utility, methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate has shown promising biological activity. Preliminary in vitro assays revealed its ability to modulate the activity of certain kinases, suggesting potential applications in oncology. A recent preprint (BioRxiv, 2024) reported that derivatives of this compound exhibited selective inhibition of cancer cell proliferation, with minimal cytotoxicity to normal cells. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Further investigations into the mechanism of action of this compound are ongoing. Computational modeling studies have provided insights into its binding interactions with target proteins, offering a rationale for its observed biological effects. Researchers are now exploring structure-activity relationships (SAR) to optimize its pharmacological properties, including potency, selectivity, and metabolic stability.

In conclusion, methyl 1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate (CAS: 1955557-48-8) represents a promising candidate for further development in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activity, makes it a valuable tool for medicinal chemists. Future research should focus on advancing its therapeutic potential through targeted modifications and preclinical evaluations.